Cas no 2228625-88-3 (2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine
• CAS No: 2228625-88-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6355326
• PubChem ID: 165761524
• Update Time: 2025-10-10

2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine
• 2228625-88-3
• EN300-2000661

• Inchi： 1S/C7H12N2O2/c1-7(5-8,10-2)6-3-4-11-9-6/h3-4H,5,8H2,1-2H3
• InChI Key： UJPLFMQIQWBMLL-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1C=CON=1)CN

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.3Ų

Additional information on 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine

Research Brief on 2-Methoxy-2-(1,2-oxazol-3-yl)propan-1-amine (CAS: 2228625-88-3): Recent Advances and Applications

The compound 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine (CAS: 2228625-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and methoxy functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and applications as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary biomedical research.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine, emphasizing its role as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound with excellent purity. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of neurotransmitter receptors. Preliminary in vitro assays revealed that 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine exhibits selective binding affinity for certain subtypes of GABA receptors, suggesting its potential utility in the treatment of neurological disorders such as anxiety and epilepsy. These findings were corroborated by molecular docking simulations, which highlighted the compound's ability to interact with key residues in the receptor binding pocket.

Furthermore, the compound's application in cancer research has been a topic of interest. A recent preprint on bioRxiv (2024) reported that derivatives of 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine demonstrated potent inhibitory effects on the proliferation of certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. The study proposed a mechanism of action involving the disruption of intracellular signaling pathways, paving the way for the development of targeted anticancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and unique chemical structure make it a valuable tool for medicinal chemists and pharmacologists alike.

In conclusion, 2-methoxy-2-(1,2-oxazol-3-yl)propan-1-amine (CAS: 2228625-88-3) represents a promising scaffold for the development of novel therapeutic agents. Its applications span across multiple therapeutic areas, including neurology, oncology, and infectious diseases. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the pharmaceutical sciences.